BENGHE Foundational & Exploratory

Check Availability & Pricing

Erybraedin E: A Technical Guide to its Structural
Elucidation and Characterization

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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For Researchers, Scientists, and Drug Development Professionals

Introduction

Erybraedin E is a naturally occurring prenylated pterocarpan, a class of isoflavonoids known
for their diverse biological activities. Isolated from the root bark of Erythrina eriotricha, this
compound has garnered interest for its potential therapeutic applications, particularly its
antibacterial properties. This technical guide provides a comprehensive overview of the
structural elucidation and characterization of Erybraedin E, including its spectroscopic data,
isolation protocols, and known biological activities.

Structural Elucidation

The determination of Erybraedin E's structure was accomplished through a combination of
spectroscopic techniques, primarily Nuclear Magnetic Resonance (NMR) spectroscopy and
Mass Spectrometry (MS).

Spectroscopic Data

The structural framework of Erybraedin E was established through detailed analysis of its *H
and 13C NMR spectra. While the complete experimental NMR data from the primary literature is
not readily available in public domains, the following table summarizes the key spectroscopic
information, including predicted mass spectrometry data.
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Parameter Value Method

High-Resolution Mass
Molecular Formula C22H2004

Spectrometry
Molecular Weight 348.39 g/mol Mass Spectrometry
. i 1H Nuclear Magnetic
1H NMR Data not publicly available
Resonance
) ) 13C Nuclear Magnetic
13C NMR Data not publicly available
Resonance
Mass Spectrometry [M+H]*: 349.14345 m/z Predicted ESI-MS
[M+Na]*: 371.12539 m/z Predicted ESI-MS
[M-H]~: 347.12889 m/z Predicted ESI-MS

Experimental Protocols
Isolation of Erybraedin E

Erybraedin E was first isolated from the root bark of Erythrina eriotricha. The general
procedure involves the following steps:

o Extraction: The dried and powdered root bark is extracted with methylene chloride (CHzClz2).

o Fractionation: The resulting crude extract is subjected to bioassay-guided fractionation. This
process involves separating the extract into different fractions using chromatographic
techniques.

 Purification: The active fractions are further purified using techniques such as column
chromatography and preparative thin-layer chromatography to yield pure Erybraedin E.

Spectroscopic Analysis

The structural characterization of the isolated compound was performed using the following
spectroscopic methods:
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» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR, 3C NMR, and 2D NMR (such
as COSY and HMBC) experiments are conducted to determine the connectivity of protons
and carbons, providing the foundational evidence for the pterocarpan skeleton and the
placement of the prenyl group.

e Mass Spectrometry (MS): High-resolution mass spectrometry is used to determine the exact
molecular weight and elemental composition of the compound.

Biological Activity and Potential Signhaling Pathway

Erybraedin E has demonstrated notable antibacterial activity, particularly against
Staphylococcus aureus, with a reported Minimum Inhibitory Concentration (MIC) of 22.1 mg/L.

[1]

While the specific molecular mechanism of action for Erybraedin E has not been fully
elucidated, research on structurally similar compounds from the Erythrina genus provides
valuable insights. For instance, the related compound Erybraedin A has been shown to inhibit
the Src kinase signaling pathway in non-small-cell lung cancer cells. Src is a non-receptor
tyrosine kinase that plays a crucial role in cell proliferation, survival, and adhesion.

Based on this evidence for a related molecule, a proposed signaling pathway for the potential
anticancer activity of Erybraedin E is presented below. It is important to note that this is a
hypothetical pathway based on the activity of a structurally similar compound and requires
experimental validation for Erybraedin E.

Activation

Erybraedin E M
Activation

Cell Adhesion

Cell Proliferation

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b15185409?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/29787750/
https://www.benchchem.com/product/b15185409?utm_src=pdf-body
https://www.benchchem.com/product/b15185409?utm_src=pdf-body
https://www.benchchem.com/product/b15185409?utm_src=pdf-body
https://www.benchchem.com/product/b15185409?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15185409?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Proposed Signaling Pathway for Erybraedin E's Potential Anticancer Activity.

Structural Elucidation Workflow

The logical flow for the structural elucidation of Erybraedin E is a systematic process that
begins with the natural source and culminates in the confirmed chemical structure.
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Workflow for the Structural Elucidation of Erybraedin E.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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